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Compound Name: GB1908

Cat. No.: B15610784

Get Quote

This guide provides a detailed analysis of the selectivity profile of GB1908, a potent and

selective inhibitor of galectin-1. The information presented herein is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of

targeting galectin-1. The guide includes comparative binding data, detailed experimental

methodologies, and visualizations of relevant pathways and workflows.

Data Presentation: GB1908 Selectivity Profile
GB1908 is a small molecule glycomimetic inhibitor that demonstrates high affinity and

selectivity for the carbohydrate recognition domain (CRD) of galectin-1 over other galectins,

most notably galectin-3.[1][2] Its selectivity has been confirmed in multiple biophysical and

cellular assays.[1] The following table summarizes the quantitative data on the binding affinity

and inhibitory activity of GB1908 against various human and mouse galectins.
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Target Galectin Species Assay Type Value Reference

Galectin-1 Human
Fluorescence

Polarization
Kd: 57 nM [3][4]

Human
Biochemical

Assay
Ki: 57 nM [5]

Human
Biophysical

Assay
Affinity: 30 nM [1]

Mouse
Fluorescence

Polarization
Kd: 72 nM [3]

Mouse
Biochemical

Assay
Ki: 72 nM [5]

Mouse
Biophysical

Assay
Affinity: 40 nM [1]

Galectin-3 Human
Fluorescence

Polarization
Kd: 6.0 µM [4]

Human
Biophysical

Assay
Affinity: 2.61 µM [1]

Mouse
Biophysical

Assay
Affinity: 3.18 µM [1]

Other Galectins Human Not Specified
>100-fold

selective
[3]

Galectin-4 (C-

terminus)
Human Not Specified ~8-fold selective [3]

Cellular Activity Human
Jurkat Cell

Apoptosis Assay
IC50: 850 nM [3][4][5]

Note: Kd (dissociation constant) and Ki (inhibition constant) are measures of binding affinity,

where a lower value indicates a stronger interaction. IC50 is the concentration of an inhibitor

required to reduce a biological response by 50%.
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The data clearly indicates that GB1908 is a high-affinity ligand for both human and mouse

galectin-1, with dissociation constants in the low nanomolar range.[3][5] In contrast, its affinity

for galectin-3 is significantly lower, with values in the micromolar range, demonstrating a

selectivity of over 50 to 100-fold for galectin-1 over galectin-3.[4][5] Furthermore, GB1908
displays over 100-fold selectivity against most other galectin subtypes, with the exception of

the C-terminal domain of galectin-4, where the selectivity is approximately 8-fold.[3]

Experimental Protocols
The selectivity of GB1908 was primarily determined using fluorescence polarization assays and

validated in cellular models.

1. Fluorescence Polarization (FP) Competition Assay

This assay is a solution-based technique used to measure the binding affinity of an inhibitor by

observing its ability to displace a fluorescently labeled ligand (probe) from the target protein.[6]

[7]

Objective: To determine the dissociation constant (Kd) or inhibition constant (Ki) of GB1908 for

various galectins.

Materials:

Recombinant human or mouse galectins

A high-affinity, fluorescein-conjugated saccharide probe (e.g., fluorescein-labeled lactose)[8]

[9]

GB1908 (unlabeled inhibitor)

Assay Buffer (e.g., Phosphate-Buffered Saline with Tween-20)

Microplate reader capable of measuring fluorescence polarization

Methodology:

Probe-Galectin Binding: A fixed, low concentration of the fluorescent probe is incubated with

varying concentrations of the target galectin to determine the optimal galectin concentration
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that yields a stable and significant polarization signal.

Competition Setup: A fixed concentration of the target galectin and the fluorescent probe are

pre-incubated to form a complex. This concentration is chosen to be near the Kd of the

probe-galectin interaction to ensure assay sensitivity.

Inhibitor Titration: Serial dilutions of GB1908 are added to the pre-formed galectin-probe

complex in a microplate.

Incubation: The plate is incubated at room temperature to allow the binding reaction to reach

equilibrium.

Measurement: The fluorescence polarization of each well is measured using a microplate

reader. As GB1908 displaces the fluorescent probe from the galectin, the probe tumbles

more rapidly in solution, leading to a decrease in the polarization value.

Data Analysis: The decrease in fluorescence polarization is plotted against the logarithm of

the GB1908 concentration. The resulting sigmoidal curve is fitted to a suitable binding model

to calculate the IC50 value, which can then be converted to a Ki or Kd value.[6]

2. T-Cell (Jurkat) Apoptosis Assay

This cellular assay confirms the ability of GB1908 to inhibit galectin-1's biological function.

Galectin-1 is known to induce apoptosis in activated T-cells.[1][10]

Objective: To measure the concentration at which GB1908 inhibits 50% of galectin-1-induced

apoptosis (IC50).

Methodology:

Jurkat cells (an immortalized T-lymphocyte cell line) are cultured under standard conditions.

Cells are treated with various concentrations of GB1908.

Recombinant galectin-1 is then added to the culture to induce apoptosis.

After an incubation period (e.g., 16 hours), the extent of apoptosis is measured using

methods such as flow cytometry with Annexin V/Propidium Iodide staining.[5]
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The percentage of apoptotic cells is plotted against the GB1908 concentration to determine

the IC50 value.[3][4]

Visualizations: Workflows and Signaling Pathways
Experimental Workflow Diagram
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Caption: Workflow for the Fluorescence Polarization competition assay.
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Caption: Inhibition of Galectin-1 induced T-cell apoptosis by GB1908.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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